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Compound of Interest

Compound Name: Gadolinium acetylacetonate

Cat. No.: B1254896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Gadolinium acetylacetonate, a coordination complex of the lanthanide metal gadolinium, is a

compound of significant interest in various scientific fields, including materials science and

biomedicine. Its unique paramagnetic properties make it a cornerstone for the development of

magnetic resonance imaging (MRI) contrast agents. This guide provides an in-depth overview

of its chemical properties, synthesis protocols, and key applications relevant to research and

drug development.

Chemical and Physical Properties
Gadolinium acetylacetonate is most commonly available in its hydrated form. The anhydrous

complex, while often cited, is considered unlikely to exist in a stable state. The dihydrate and

trihydrate are more well-characterized forms.

Table 1: Core Properties of Gadolinium Acetylacetonate
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Property Value Notes

Chemical Formula Anhydrous: C₁₅H₂₁GdO₆[1]

The anhydrous form is widely

discussed but may be

unstable.[1]

Dihydrate:

Gd(C₅H₇O₂)₃(H₂O)₂[1]

An 8-coordinated, more

plausible structure.[1]

Trihydrate:

Gd(C₅H₇O₂)₃·3H₂O[2][3]

A common starting material for

derivative synthesis.[2][3]

Molecular Weight Anhydrous: 454.58 g/mol [1][4]
Often cited as the basis

weight.[5][6]

Trihydrate: 508.62 g/mol [2][3]

Appearance
Off-white or faint beige

powder[1][6]

Synonyms
Tris(acetylacetonato)gadoliniu

m(III), Gd(acac)₃[1]

CAS Number Anhydrous: 14284-87-8[1] Dihydrate: 47313-82-6[1]

Experimental Protocols
The synthesis of gadolinium-based materials is crucial for tailoring their properties for specific

applications. Below are detailed protocols for the synthesis of gadolinium acetylacetonate
derivatives.

Solvothermal Synthesis of Gadolinium Hydroxide
Acetylacetonate Derivatives
This method describes the synthesis of gadolinium hydroxide acetylacetonate derivatives,

Gd(OH)ₓ(AcAc)₃₋ₓ, via a solvothermal process using gadolinium acetylacetonate trihydrate

as a precursor.[2][3]
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Gadolinium acetylacetonate trihydrate (Gd(AcAc)₃·3H₂O)[2][3]

Diphenyl ether[2][3]

Acetone[2][3]

Teflon-lined autoclave[2][3]

Centrifuge

Procedure:

Dispersion: Disperse 1.5787 g (0.003 mol) of Gd(AcAc)₃·3H₂O into 10.5 mL of absolute

diphenyl ether in a beaker with magnetic stirring to form a solution.[2][3]

Solvothermal Reaction: Pour the solution into a 25 mL Teflon-lined autoclave and heat to the

desired temperature (e.g., 160 °C or 220 °C) for 2 hours. The composition of the final

product is temperature-dependent, yielding Gd(OH)(AcAc)₂ at 160 °C and Gd(OH)₂(AcAc) at

220 °C.[3]

Cooling and Precipitation: Allow the autoclave to cool to room temperature. A yellow

suspension should be observed.[2][3]

Separation: Mix the suspension with an equal volume of acetone to precipitate the product.

[2][3]

Washing: Separate the precipitate by centrifugation and wash it with acetone to remove

residual solvents and unreacted precursors.[2][3]

Drying: Dry the final product under vacuum. The resulting samples can be designated as Gd-

S-T, where T represents the reaction temperature.[3]
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Workflow for Solvothermal Synthesis of Gd(OH)x(AcAc)3-x
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Fig. 1: Solvothermal synthesis workflow.
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Applications in Drug Development and Research
Gadolinium-containing compounds, particularly gadolinium acetylacetonate and its

derivatives, are pivotal in biomedical research. Their primary application stems from the

paramagnetic nature of the Gd³⁺ ion.

Magnetic Resonance Imaging (MRI)
Gadolinium-based complexes are the most widely used contrast agents in MRI.[7][8] They

function by shortening the relaxation time (T1) of water protons in their vicinity, thereby

enhancing the signal intensity and improving the contrast of MR images.[8] This allows for

better visualization of tissues, organs, and vascular structures, aiding in the diagnosis of a wide

range of conditions, including tumors and inflammation.[8]

Drug Delivery and Theranostics
The development of gadolinium-based nanoparticles and complexes extends their utility

beyond diagnostics into the realm of theranostics—a strategy that combines therapy and

diagnosis. These materials can be engineered to not only act as MRI contrast agents but also

to carry and deliver therapeutic drugs to specific targets. The potential applications are vast,

including roles as antimicrobial and antitumor agents.[9]
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Fig. 2: Logical relationships of Gd(acac)₃ applications.

Safety and Biocompatibility
While gadolinium-based contrast agents are essential diagnostic tools, the potential for

gadolinium ion release in the body is a safety concern.[8] The free Gd³⁺ ion is toxic,

necessitating the use of strong chelating agents to ensure its stability and facilitate excretion

from the body.[8][10] Research into the biocompatibility of new gadolinium complexes is critical,

with studies focusing on their interactions with blood components and potential cellular toxicity

to ensure they are safe for clinical use.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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